5-Ethylpyrimidine-4,6-diol
Overview
Description
5-Ethylpyrimidine-4,6-diol is a chemical compound with the molecular formula C6H8N2O2 and a molecular weight of 140.14 . It is also known by its IUPAC name 5-ethyl-4,6 (1H,5H)-pyrimidinedione .
Molecular Structure Analysis
The InChI code for 5-Ethylpyrimidine-4,6-diol is 1S/C6H8N2O2/c1-2-4-5(9)7-3-8-6(4)10/h3H,2H2,1H3,(H2,7,8,9,10) and the InChI key is PYZFNSYJSDPLHL-UHFFFAOYSA-N .
Physical And Chemical Properties Analysis
The melting point of a similar compound, 5-ETHYLPYRIMIDINE-4,6-DIOL, is reported to be greater than 300°C .
Scientific Research Applications
Chemical Properties and Safety Information
“5-Ethylpyrimidine-4,6-diol” has a CAS Number of 111129-64-7 and a molecular weight of 140.14 . The safety information includes hazard statements H302, H312, H332, and precautionary statements P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501 .
Synthesis of 5-Substituted 2-amino-4,6-dihydroxypyrimidines
A series of 5-substituted 2-amino-4,6-dihydroxypyrimidines, including “5-Ethylpyrimidine-4,6-diol”, were prepared by a modified condensation of the corresponding monosubstituted malonic acid diesters with guanidine in an excess of sodium ethoxide . This optimized procedure uses the Vilsmeier–Haack–Arnold reagent, followed by immediate deprotection of the (dimethylamino)methylene protecting groups .
Inhibitory Effects on Immune-Activated Nitric Oxide Production
Irrespective of the substituent at the 5 position, 2-amino-4,6-dichloropyrimidines inhibited immune-activated nitric oxide (NO) production . The most effective was 5-fluoro-2-amino-4,6-dichloropyrimidine with an IC 50 of 2 µM .
Antiviral Applications
This work was initially motivated by the finding that 2-amino-4,6-dichloropyrimidine inhibits replication of a broad range of viruses such as members of the Herpes, Picorna, and Pox groups . It has been reported that maturation of viral particles was prevented as viral proteins synthesized in the presence of this compound were not assembled into new virions .
Antitumor Activity
The compound 5-ethyl-6-((4-methoxybenzyl)thio)-N4-(3,4,5-trimethoxyphenyl)pyrimidine-2,4-diamine showed the most potent antiproliferative activity against MGC-803 (human gastric cancer cells), with the IC50 values of 1.02 ± 0.16 μM . Meanwhile, this compound inhibited colony formation of MGC-803 cells .
Mechanism of Action
- 5-Ethylpyrimidine-4,6-diol belongs to the class of hydroxypyrimidines, which are organic compounds containing a hydroxyl group attached to a pyrimidine ring .
- Interestingly, related compounds like 2-amino-4,6-dichloropyrimidines inhibit immune-activated nitric oxide (NO) production .
- These compounds have been investigated for their antiviral properties, particularly inhibiting viral replication .
- In some cases, they prevent the maturation of viral particles by disrupting the assembly of viral proteins into new virions .
Target of Action
Mode of Action
properties
IUPAC Name |
5-ethyl-4-hydroxy-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c1-2-4-5(9)7-3-8-6(4)10/h3H,2H2,1H3,(H2,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYZFNSYJSDPLHL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=CNC1=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00379723 |
Source
|
| Record name | 5-ethylpyrimidine-4,6-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00379723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
111129-64-7 |
Source
|
| Record name | 5-ethylpyrimidine-4,6-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00379723 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,6-Dihydroxy-5-ethylpyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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